Cas no 75121-70-9 (Methyl N-cyanopropionimidate)

Methyl N-cyanopropionimidate structure
Methyl N-cyanopropionimidate structure
Product Name:Methyl N-cyanopropionimidate
CAS No:75121-70-9
MF:C5H8N2O
MW:112.129820823669
CID:5704268
PubChem ID:12593610
Update Time:2023-10-15

Methyl N-cyanopropionimidate Chemical and Physical Properties

Names and Identifiers

    • STL301965
    • methyl (1Z)-N-cyanopropanimidoate
    • MethylN-cyanopropionimidate
    • 75121-70-9
    • methyl N-cyanopropioimidate
    • Methyl N-cyanopropionimidate
    • HSCFSXQVKZFPCT-UHFFFAOYSA-N
    • AKOS016042562
    • SCHEMBL8645053
    • Inchi: 1S/C5H8N2O/c1-3-5(8-2)7-4-6/h3H2,1-2H3/b7-5+
    • InChI Key: HSCFSXQVKZFPCT-FNORWQNLSA-N
    • SMILES: O(C)/C(/CC)=N/C#N

Computed Properties

  • Exact Mass: 112.063662883g/mol
  • Monoisotopic Mass: 112.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 45.4Ų
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